Cas no 1805556-86-8 (2-Bromo-6-methyl-3-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-6-methyl-3-(trifluoromethyl)aniline
• CAS No: 1805556-86-8
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 5006619
• Update Time: 2025-06-08

2-Bromo-6-methyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methyl-3-(trifluoromethyl)aniline

• Inchi： 1S/C8H7BrF3N/c1-4-2-3-5(8(10,11)12)6(9)7(4)13/h2-3H,13H2,1H3
• InChI Key： KJXDBRDIYOOAEE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2-Bromo-6-methyl-3-(trifluoromethyl)aniline

Introduction to 2-Bromo-6-methyl-3-(trifluoromethyl)aniline (CAS No. 1805556-86-8)

2-Bromo-6-methyl-3-(trifluoromethyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1805556-86-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic amines, characterized by its bromine substituent, a methyl group, and a trifluoromethyl group, which collectively contribute to its unique chemical properties and reactivity. The structural configuration of this molecule makes it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of 2-Bromo-6-methyl-3-(trifluoromethyl)aniline lies in its utility as a building block for more complex chemical entities. In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The presence of electron-withdrawing groups such as the trifluoromethyl moiety and the bromine atom imparts specific electronic characteristics to the molecule, making it particularly useful in cross-coupling reactions and other synthetic transformations. These reactions are pivotal in constructing intricate molecular frameworks that are essential for drug discovery and development.

One of the most compelling aspects of 2-Bromo-6-methyl-3-(trifluoromethyl)aniline is its role in the synthesis of bioactive compounds. The bromine substituent, for instance, serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds, which are a cornerstone of many pharmacologically relevant molecules. Similarly, the trifluoromethyl group is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

In the realm of pharmaceutical research, 2-Bromo-6-methyl-3-(trifluoromethyl)aniline has been explored as a precursor for various therapeutic agents. Studies have demonstrated its potential utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of bromine and trifluoromethyl groups often leads to compounds with improved solubility and bioavailability, which are essential factors for drug efficacy. Furthermore, the methyl group at the 6-position provides additional conformational flexibility, allowing for optimization of binding interactions with biological targets.

The agrochemical industry has also recognized the value of 2-Bromo-6-methyl-3-(trifluoromethyl)aniline as a key intermediate. Its structural features make it suitable for developing novel pesticides and herbicides that target specific enzymatic pathways in pests. The trifluoromethyl group, in particular, is known to increase the lipophilicity of agrochemicals, enhancing their absorption and translocation within plants or pests. This property is crucial for ensuring the effectiveness of these compounds in agricultural applications.

Recent advancements in synthetic methodologies have further expanded the utility of 2-Bromo-6-methyl-3-(trifluoromethyl)aniline. For instance, transition-metal-catalyzed reactions have enabled the introduction of diverse functional groups at specific positions within the molecule, leading to a library of derivatives with tailored properties. These derivatives can then be screened for biological activity using high-throughput screening (HTS) techniques. Such approaches have accelerated the discovery process for new drugs and agrochemicals.

The environmental impact of using 2-Bromo-6-methyl-3-(trifluoromethyl)aniline as an intermediate has also been carefully evaluated. While no direct evidence suggests toxicity or environmental persistence under normal conditions, it is always prudent to follow best practices in chemical handling and disposal. Researchers are continuously exploring greener synthetic routes to minimize waste and reduce environmental footprints without compromising on yield or purity.

In conclusion,2-Bromo-6-methyl-3-(trifluoromethyl)aniline (CAS No. 1805556-86-8) represents a versatile and valuable compound in modern chemical synthesis. Its unique structural features make it an indispensable tool for pharmaceutical and agrochemical researchers aiming to develop innovative therapeutic agents and crop protection products. As research progresses, we can expect even more sophisticated applications of this compound to emerge, further solidifying its importance in industrial chemistry.